Cas no 172035-83-5 (Benzoic acid, 4-(3-thienyl)-, ethyl ester)
172035-83-5 structure
Product Name:Benzoic acid, 4-(3-thienyl)-, ethyl ester
CAS No:172035-83-5
MF:C13H12O2S
MW:232.298182487488
CID:1354082
PubChem ID:10847181
Update Time:2025-04-20
Benzoic acid, 4-(3-thienyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(3-thienyl)-, ethyl ester
- ethyl 4-thiophen-3-ylbenzoate
- DA-09337
- 172035-83-5
- DTXSID80445758
- SCHEMBL6705545
-
- Inchi: 1S/C13H12O2S/c1-2-15-13(14)11-5-3-10(4-6-11)12-7-8-16-9-12/h3-9H,2H2,1H3
- InChI Key: FYYXOKARDMXXBE-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1
Computed Properties
- Exact Mass: 232.05586
- Monoisotopic Mass: 232.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 4-(3-thienyl)-, ethyl ester Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
172035-83-5 (Benzoic acid, 4-(3-thienyl)-, ethyl ester) Related Products
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